Cas no 2169631-31-4 (8-ethynylcubane-1-carboxylic acid)

8-ethynylcubane-1-carboxylic acid structure

2169631-31-4 structure

Product Name:8-ethynylcubane-1-carboxylic acid

CAS No:2169631-31-4

Molecular Formula:C₁₁H₈O₂

Molecular Weight:172.180023193359

CID:4787312

PubChem ID:146048560

8-ethynylcubane-1-carboxylic acid Properties

Names and Identifiers

- 4-Ethynylcubane-1-carboxylic acid
- 8-ethynylcubane-1-carboxylic acid
- InChIKey： IRRGEEUBJSVXSS-UHFFFAOYSA-N
- Inchi： 1S/C11H8O2/c1-2-10-3-6-4(10)8-5(10)7(3)11(6,8)9(12)13/h1,3-8H,(H,12,13)
- SMILES： OC(C12C3C4C1C1C2C3C14C#C)=O

Computed Properties

Exact Mass: 172.052429494 g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 172.052429494 g/mol
Heavy Atom Count: 13
Complexity: 392
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 37.3
Molecular Weight: 172.18

8-ethynylcubane-1-carboxylic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0290AN-50mg	8-ethynylcubane-1-carboxylicacid	2169631-31-4	95%	50mg	$1036.00
Aaron	AR0290IZ-50mg	8-ethynylcubane-1-carboxylicacid	2169631-31-4	95%	50mg	$1109.00	2025-02-17
Enamine	EN300-1585726-100mg	8-ethynylcubane-1-carboxylic acid	2169631-31-4	95.0%	100mg	$822.0	2022-02-28

8-ethynylcubane-1-carboxylic acid Related Literature

1. Picturing the induced fit of calix[5]arenes upon n-alkylammonium cation binding†‡

Giuseppe Gattuso,Anna Notti,Sebastiano Pappalardo,Melchiorre F. Parisi,Giancarlo Terraneo CrystEngComm, 2012,14, 2621-2625
2. One-pot synthesis of carbon nanoribbons and their enhanced lithium storage performance

Tao Mei,Liu Zhang,Xianbao Wang,Yitai Qian J. Mater. Chem. A, 2014,2, 11974-11979
3. Determination of ipronidazole in animal feeds

Analyst, 1983,108, 106-108
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5. Back cover

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6. Accelerating net zero from the perspective of optimizing a carbon capture and utilization system†

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7. Electrochemical properties of protic ionic liquids: correlation between open circuit potential for H2/O2 cells under non-humidified conditions and ΔpKa†

Muhammed Shah Miran,Tomohiro Yasuda,Md. Abu Bin Hasan Susan,Kaoru Dokko,Masayoshi Watanabe RSC Adv., 2013,3, 4141-4144
8. Contents list

Dalton Trans., 2023,52, 3239-3248
9. Mechanism of visible-light photoisomerization of a rhenium(i) carbonyl–diimine complex

Etienne Gindensperger,Horst Köppel,Chantal Daniel Chem. Commun., 2010,46, 8225-8227
10. An instrument for the determination of small quantities of carbon monoxide in hydrogen

Analyst, 1919,44, 89-94

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